4-Oxo-4-pyridin-4-ylbutanenitrile

• IUPAC Name: 4-oxo-4-pyridin-4-ylbutanenitrile
• InChI: InChI=1S/C9H8N2O/c10-5-1-2-9(12)8-3-6-11-7-4-8/h3-4,6-7H,1-2H2
• InChI Key: UTISRGMYIPHHBR-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C(=O)CCC#N
• Molecular Formula: C9H8N2O
• DSSTOX Substance ID: DTXSID50311012
• Molecular Weight: 160.17 g/mol
• CAS No.: 49835-53-2

Description

4-Oxo-4-pyridin-4-ylbutanenitrile is an organic compound with the molecular formula C9H8N2O It is characterized by a pyridine ring attached to a butanenitrile group with a ketone functional group at the fourth position

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Oxo-4-pyridin-4-ylbutanenitrile typically involves the reaction of 4-pyridinecarboxaldehyde with malononitrile in the presence of a base, followed by cyclization and oxidation steps. The reaction conditions often include the use of solvents like ethanol and catalysts such as piperidine to facilitate the reaction.

Industrial Production Methods: While specific industrial production methods for this compound are not extensively documented, the general approach involves scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions to ensure high yield and purity, as well as implementing efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions: 4-Oxo-4-pyridin-4-ylbutanenitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like N-bromophthalimide in an acidic medium, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can convert the ketone group to an alcohol using reducing agents such as sodium borohydride.

Substitution: The nitrile group can participate in nucleophilic substitution reactions, forming amides or other derivatives.

Common Reagents and Conditions:

Oxidation: N-bromophthalimide in aqueous acetic acid.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Ammonia or primary amines in the presence of a catalyst.

Major Products Formed:

Oxidation: 4-Oxo-4-pyridin-4-ylbutanoic acid.

Reduction: 4-Hydroxy-4-pyridin-4-ylbutanenitrile.

Substitution: 4-Amido-4-pyridin-4-ylbutanenitrile.

Scientific Research Applications

4-Oxo-4-pyridin-4-ylbutanenitrile has diverse applications in scientific research:

Chemistry: It serves as a building block for synthesizing more complex organic molecules and heterocyclic compounds.

Biology: The compound is used in the study of enzyme inhibition and as a ligand in biochemical assays.

Industry: The compound is utilized in the synthesis of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Oxo-4-pyridin-4-ylbutanenitrile involves its interaction with various molecular targets. For instance, in biological systems, it may inhibit specific enzymes by binding to their active sites, thereby blocking substrate access. The compound’s ketone and nitrile groups play crucial roles in its reactivity and binding affinity, influencing its overall biological activity.

Comparison with Similar Compounds

4-Oxo-4-phenylbutanenitrile: Similar structure but with a phenyl group instead of a pyridine ring.

4-Oxo-4-(2-pyridyl)butanenitrile: Similar structure with the pyridine ring at a different position.

4-Oxo-4-(3-pyridyl)butanenitrile: Another positional isomer with the pyridine ring at the third position.

Uniqueness: 4-Oxo-4-pyridin-4-ylbutanenitrile is unique due to the specific positioning of the pyridine ring, which imparts distinct electronic and steric properties. This positioning influences its reactivity and interaction with other molecules, making it a valuable compound in various chemical and biological applications.

Synthesis routes and methods

Procedure details

C-1. 4-Oxo-4-(4-pyridinyl)butanenitrile--To a stirred mixture containing 29.4 g. of sodium cyanide and 500 ml. of acetonitrile, after stirring said mixture for ten minutes, was added dropwise over a period of three hours a solution containing 64.2 g. of 4-pyridinecarboxaldehyde in 500 ml. of acetonitrile and the resulting mixture was stirred at room temperature for one hour. To the stirred mixture was added slowly over a period of one hour a solution of 24.5 g. of acrylonitrile in 200 ml. of acetonitrile and the resulting reaction mixture was stirred overnight at room temperature. The reaction mixture was stripped in vacuo of solvent at a temperature not exceeding 54° C. The semi-solid residue was cooled, mixed well with 400 ml. of chloroform, and the mixture filtered. The chloroform was distilled off in vacuo at a temperature not exceeding 50° C. and the residual oily residue was extracted with three 200 ml. portions of toluene. The toluene solution was filtered through diatomaceous earth and the filtrate was distilled in vacuo below 50° C. to remove the toluene. The residue on chilling crystallized. A tiny sample was saved and the remainder was dissolved in 50 ml. of warm isopropyl alcohol. The solution was cooled and then diluted slowly with 125 ml. of ether, chilled and seeded with a crystal obtained from said tiny sample. The crystalline product that separated was collected, washed with 25 ml. of 1:3 (v:v) mixture of isopropyl alcohol:ether, and air-dried to yield 52.1 g of 4-oxo-4-(4-pyridinyl)butanenitrile, m.p. 53.5°-55° C.